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Compound of Interest

Compound Name: Tetraisopropyltin
CAS No.: 2949-42-0
Cat. No.: B1580660
Get Quote
. J

Executive Summary

Tetraisopropyltin (TiPT), CAS [2949-42-0], is a specialized organometallic precursor used in
the Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) of Tin Oxide (

).[1] Unlike the more common Tetramethyltin (TMT), TiPT features bulky isopropyl ligands
containing

-hydrogens. This structural difference unlocks a low-energy decomposition pathway via
-hydride elimination, enabling film growth at significantly lower temperatures (
C) with reduced carbon contamination compared to methyl-based analogues.

This guide is designed for process engineers and materials scientists seeking to optimize

deposition for transparent conductive oxides (TCOs), gas sensors, and perovskite solar cell
electron transport layers (ETLS).

Technical Profile & Physical Properties[2][3][4][5][6]
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Accurate precursor delivery requires precise control over vaporization kinetics. TiPT is a liquid
at room temperature with relatively low vapor pressure, necessitating heated delivery lines.

Parameter Value Technical Note

) Steric bulk > TMT,; Electronic
Chemical Formula o
shielding of Sn center.

High mass requires precise
Molecular Weight 291.06 g/mol mass flow controller (MFC)

calibration.

Clear; turns yellow/cloudy
Appearance Colorless Liquid upon oxidation (shelf-life

indicator).

Critical: Source temperature
Boiling Point 89°C @ 10 mmHg must be kept below

decomposition threshold.

Requires heated bubbler (rec:

Vapor Pressure ~0.043 mmHg @ 25°C o
40-60°C) for sufficient flux.
Density 1.124 g/cm3 -
Refractive Index 1.4851 -
- ) Soluble in toluene, hexane;
Solubility Organic Solvents

reacts with moisture.

Mechanistic Insight: The -Hydride Advantage
Causality of Precursor Choice

In organometallic CVD, the ligand decomposition mechanism dictates the Minimum Deposition
Temperature (

) and impurity levels.

o Tetramethyltin (TMT): Lacks
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-hydrogens. Decomposition requires homolytic bond fission (breaking Sn-C bonds directly),
which is energetically demanding (

C). This often leads to radical formation and carbon incorporation in the film.

o Tetraisopropyltin (TiPT): Possesses

-hydrogens. It undergoes

-hydride elimination, a concerted pathway where the ligand detaches as an alkene
(propylene) and leaves a Tin-Hydride intermediate. This reaction has a lower activation
energy, allowing cleaner films at lower temperatures (

Q).

Reaction Pathway Visualization

The following diagram illustrates the mechanistic divergence between TMT and TiPT.
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Click to download full resolution via product page
Figure 1: Mechanistic pathway showing the low-energy

-hydride elimination route for TiPT versus the high-energy homolytic fission of methyl-based
precursors.

Experimental Protocol: MOCVD Optimization

This protocol is a self-validating system. The "Checkpoints" ensure that the precursor is being
delivered correctly before committing to a full run.

Precursor Delivery System
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Due to low vapor pressure (0.043 mmHg @ 25°C), passive evaporation is insufficient.
e Bubbler Temperature: Set to 50°C. (Vapor pressure increases to ~1-2 Torr range).
» Delivery Line Temperature: Set to 60°C (10°C > Bubbler) to prevent condensation/clogging.

o Carrier Gas: High-purity Argon or Nitrogen (99.999%).

Reactor Conditions (Baseline)

Parameter Setting Rationale

Below 350°C: Incomplete
Substrate Temp ( decomposition (high C). Above
350°C — 450°C _
450°C: Gas phase nucleation

)
(powder).
Low pressure suppresses gas-
Reactor Pressure 5—20 Torr phase reactions, promoting
surface-controlled growth.
(Standard) or flow should be in excess (Sn:O
Oxidant ratio > 1:50) to ensure
(ALD) stoichiometry.
) Tunable via carrier gas flow
Growth Rate 5—15 nm/min
through the bubbler.
Step-by-Step Workflow

o System Purge: Evacuate reactor to base pressure (

Torr). Flow carrier gas for 30 mins to desorb moisture.

» Precursor Stabilization (Validation Step):
o Open bubbler bypass.

o Monitor reactor pressure. A stable pressure increase indicates constant precursor flux.
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o If pressure fluctuates: Check bubbler temp stability or carrier gas MFC.
o Deposition:
o Switch oxidant (

) into the chamber.

o Allow substrate to equilibrate at

o Switch precursor flow from "Bypass" to "Reactor".
e Termination:
o Stop precursor flow first.
o Maintain Oxidant flow for 5 mins (Annealing step) to fill oxygen vacancies.

o Cool down under inert gas.

Reactor Logic Diagram
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Figure 2: MOCVD delivery logic. Note the temperature gradient (Bubbler < Manifold) to prevent
condensation.

Film Characterization & Quality Control

Successful deposition using TiPT yields

films with distinct properties. Use these metrics to validate your process.

¢ Crystallinity (XRD): Films deposited >350°C should show polycrystalline Cassiterite structure
(Tetragonal). Dominant peaks: (110), (101), (211).
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e Transparency (UV-Vis):

transmission in the visible range (400-800 nm). Bandgap should be approx 3.6 - 4.0 eV.

 Resistivity: Undoped

is highly resistive. If low resistivity is required (TCO application), in-situ doping with Fluorine
(using HF or Freon) or Antimony is necessary.

Safety & Handling (HSE)

TiPT is an organotin compound and must be handled with extreme caution. It is air and
moisture sensitive.[2]

e GHS Classification:
o H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1]
o H315/H319: Causes skin and serious eye irritation.[1][3]

o Specific Hazard: Organotins can be absorbed through the skin and affect the central nervous
system.

e PPE Requirements:
o Butyl rubber or Silver Shield gloves (Nitrile is often insufficient for organotins).
o Face shield + Safety Goggles.
o Work strictly within a fume hood or glovebox (
ppm).

o Spill Management: Do not use water (hydrolysis generates fumes). Absorb with inert material
(vermiculite) and dispose of as hazardous organometallic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Tetraisopropyltin | C12H28Sn | CID 18063 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. lookchem.com [lookchem.com]

3. gelest.com [gelest.com]

 To cite this document: BenchChem. [Advanced Precursor Guide: Tetraisopropyltin for Low-
Temperature Deposition]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580660/docs#advanced-precursor-guide-
tetraisopropyltin-for-low-temperature-deposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1580660/docs?utm_src=pdf-body#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/product/b1580660/docs?utm_src=pdf-body#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/product/b1580660/docs?utm_src=pdf-body#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/product/b1580660?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraisopropyltin
https://www.lookchem.com/casno2949-42-0.html
https://www.gelest.com/wp-content/uploads/SNT7280_TETRAISOPROPYLTIN_GHS-US_English-US.pdf
https://www.benchchem.com/product/b1580660/docs#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/product/b1580660/docs#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/product/b1580660/docs#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/product/b1580660/docs#advanced-precursor-guide-tetraisopropyltin-for-low-temperature-deposition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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